Cas no 62367-30-0 (Benzamide, 2-(1H-benzimidazol-2-ylcarbonyl)-N-methyl-4-nitro-)

• Product name: Benzamide, 2-(1H-benzimidazol-2-ylcarbonyl)-N-methyl-4-nitro-
• CAS No: 62367-30-0
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088
• CID: 447742
• PubChem ID: 12327438

Benzamide, 2-(1H-benzimidazol-2-ylcarbonyl)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(1H-benzimidazol-2-ylcarbonyl)-N-methyl-4-nitro-
• 2-(1H-benzimidazole-2-carbonyl)-N-methyl-4-nitrobenzamide
• 62367-30-0
• 2-(1H-Benzo[d]imidazole-2-carbonyl)-N-methyl-4-nitrobenzamide
• DTXSID60489852

• Inchi： InChI=1S/C16H12N4O4/c1-17-16(22)10-7-6-9(20(23)24)8-11(10)14(21)15-18-12-4-2-3-5-13(12)19-15/h2-8H,1H3,(H,17,22)(H,18,19)
• InChI Key： XJSCZNWCKLUOHD-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])C(=O)C2=NC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 324.08596
• Monoisotopic Mass: 324.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 117.99